Cas no 894032-07-6 (N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product name: N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894032-07-6
• MF: C₂₁H₁₈FN₅O₃S
• MW: 439.46272611618
• CID: 5512190

N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C21H18FN5O3S/c1-30-17-7-5-13(6-8-17)18-25-21-27(26-18)16(12-31-21)9-10-23-19(28)20(29)24-15-4-2-3-14(22)11-15/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key： OXTDBILXDMWMEF-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(OC)C=C1)=N2)(=O)C(NC1=CC=CC(F)=C1)=O

Additional information on N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Recent Advances in the Study of N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894032-07-6)

The compound N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894032-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the fluorophenyl and methoxyphenyl moieties play a critical role in binding to the ATP pocket of target kinases, thereby disrupting their activity. This discovery has opened new avenues for the development of targeted therapies for diseases such as rheumatoid arthritis and certain types of cancer. Additionally, the compound's relatively low toxicity profile in vitro suggests a favorable safety window for further development.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of X-ray crystallography and molecular dynamics simulations to map the binding interactions of 894032-07-6 with its primary target. The results highlighted the importance of hydrogen bonding and hydrophobic interactions in stabilizing the ligand-receptor complex. These insights have been instrumental in guiding the design of second-generation analogs with improved potency and selectivity. Furthermore, in vivo studies in rodent models have demonstrated the compound's ability to reduce tumor growth and inflammation markers, supporting its potential as a lead candidate for clinical development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent pharmacokinetic studies have identified rapid hepatic clearance as a limiting factor, prompting efforts to modify the chemical structure to enhance its half-life. Researchers are also exploring novel formulation strategies, such as nanoparticle encapsulation, to improve delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, N'-(3-fluorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS: 894032-07-6) represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical properties and demonstrated biological activity make it a valuable tool for both basic research and drug discovery. Continued investigation into its mechanism of action and optimization of its pharmacological profile will be critical in realizing its full therapeutic potential.